Cas no 2098005-50-4 (2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098005-50-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5727260
• PubChem ID: 121211366
• Update Time: 2025-05-25

2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026721481
• 2098005-50-4
• 2-(2-ethyl-5-phenylpyrazol-3-yl)ethanamine
• 2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine
• F2198-1377
• 1H-Pyrazole-5-ethanamine, 1-ethyl-3-phenyl-

• Inchi： 1S/C13H17N3/c1-2-16-12(8-9-14)10-13(15-16)11-6-4-3-5-7-11/h3-7,10H,2,8-9,14H2,1H3
• InChI Key： JGDVPEREQOVFQN-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC(C2C=CC=CC=2)=N1)CCN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 364.3±27.0 °C(Predicted)
• pka: 9.84±0.10(Predicted)

Additional information on 2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine

2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine: A Comprehensive Overview

The compound 2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine, identified by the CAS number 2098005-50-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The presence of an ethyl group and a phenyl group attached to the pyrazole ring adds complexity to its structure, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The pyrazole moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, due to its unique electronic properties. In the case of 2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine, the substitution pattern on the pyrazole ring further enhances its potential for bioactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia or its derivatives. The subsequent introduction of the ethyl and phenyl groups requires careful control over reaction conditions to ensure selectivity and yield. The final step involves the attachment of the ethanamine group, which contributes to the compound's amine functionality.

In terms of physical properties, 2-(1-Ethyl-3 phenyl 1H pyrazol 5 yl)ethan 1 amine exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in organic solvents is moderate, making it suitable for various organic reactions. The compound's stability under different conditions has also been studied, with results indicating that it remains stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments.

The biological activity of this compound has been a focal point of recent research efforts. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes associated with inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, preliminary results from antifungal assays indicate that it may exhibit activity against common fungal pathogens, such as Candida species.

One of the most promising areas of research involving this compound is its application in anticancer therapy. Preclinical studies have shown that it may induce apoptosis in cancer cells by targeting specific signaling pathways. These findings are particularly significant given the growing need for novel therapeutic agents in oncology.

In conclusion, 2-(1-Ethyl 3 phenyl 1H pyrazol 5 yl)ethan 1 amine represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a candidate for further investigation in drug discovery programs.